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Abstract
This technical guide provides a comprehensive overview of acetylium hexachloroantimonate, a

powerful and highly reactive acylation reagent. While not typically isolated as a stable,

commercial product, its in situ generation is a cornerstone of various electrophilic substitution

reactions, most notably the Friedel-Crafts acylation. This document will delve into the

fundamental properties of acetylium hexachloroantimonate, including its chemical formula and

molecular weight. Furthermore, it will detail the standard methodology for its synthesis, explore

its primary applications in organic chemistry, and provide critical safety and handling protocols.

This guide is intended for researchers, scientists, and professionals in drug development and

chemical synthesis who require a deep, practical understanding of this potent reagent.

Introduction: The Nature and Utility of Acetylium
Hexachloroantimonate
In the realm of organic synthesis, the introduction of an acetyl group (CH₃CO-) onto an

aromatic ring is a pivotal transformation. Acetylium hexachloroantimonate, [CH₃CO]⁺[SbCl₆]⁻,
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serves as a highly electrophilic source of the acetylium cation (CH₃CO⁺). The exceptional

reactivity of this species is attributed to the presence of the hexachloroantimonate anion

([SbCl₆]⁻), which is a very weak nucleophile and a stable counter-ion. This stability prevents

the recombination of the ions, thereby allowing the acetylium cation to act as a potent

electrophile.

The primary utility of acetylium hexachloroantimonate lies in its application as a reagent in

Friedel-Crafts acylation reactions. Its high reactivity enables the acylation of a wide range of

aromatic substrates, including those that are deactivated and do not readily undergo acylation

under standard Friedel-Crafts conditions.

Core Molecular and Physical Properties
The fundamental properties of acetylium hexachloroantimonate are derived from its constituent

ions.

Property Value Source

Chemical Formula C₂H₃Cl₆OSb Derived from constituent ions

Molecular Weight 377.53 g/mol Calculated

CAS Number
Not assigned (typically

generated in situ)
N/A

Appearance
Expected to be a crystalline

solid

Inferred from similar

compounds

Molecular Weight Calculation:

The molecular weight is the sum of the atomic weights of its constituent atoms:

Acetylium cation (CH₃CO⁺):

2 x Carbon (12.011 g/mol ) = 24.022 g/mol

3 x Hydrogen (1.008 g/mol ) = 3.024 g/mol

1 x Oxygen (15.999 g/mol ) = 15.999 g/mol
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Total for Cation: 43.045 g/mol

Hexachloroantimonate anion (SbCl₆⁻):

1 x Antimony (121.760 g/mol ) = 121.760 g/mol

6 x Chlorine (35.453 g/mol ) = 212.718 g/mol

Total for Anion: 334.478 g/mol

Total Molecular Weight: 43.045 g/mol + 334.478 g/mol = 377.523 g/mol

Synthesis of Acetylium Hexachloroantimonate: An
In Situ Approach
Acetylium hexachloroantimonate is almost exclusively prepared in situ immediately prior to its

use in a subsequent reaction. This is due to its high reactivity and hygroscopic nature. The

standard method involves the reaction of acetyl chloride with antimony pentachloride, a strong

Lewis acid.

Reaction Scheme:
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Acetyl Chloride Acetylium Hexachloroantimonate+ SbCl₅
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Caption: Friedel-Crafts Acylation Workflow.

The enhanced electrophilicity of the acetylium cation generated from acetylium

hexachloroantimonate allows for the acylation of less reactive aromatic systems that are

resistant to acylation using weaker Lewis acids like aluminum chloride.

Safety and Handling
Acetylium hexachloroantimonate is a highly reactive and hazardous substance that should only

be handled by trained professionals in a well-ventilated chemical fume hood.

Hazards:

Corrosive: The compound and its precursors (acetyl chloride and antimony pentachloride)

are highly corrosive and can cause severe burns to the skin, eyes, and respiratory tract.
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Reacts Violently with Water: Contact with water will produce corrosive hydrogen chloride

gas and acetic acid in a highly exothermic reaction.

Toxicity: Antimony compounds are toxic.

Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile, neoprene)

Chemical splash goggles and a face shield

A lab coat

Ensure a safety shower and eyewash station are readily accessible.

Handling:

Always handle in a chemical fume hood.

Use dry, inert gas techniques.

Avoid inhalation of vapors and contact with skin and eyes.

Disposal:

Waste should be neutralized cautiously and disposed of in accordance with local, state,

and federal regulations for hazardous waste.

Conclusion
Acetylium hexachloroantimonate stands as a powerful, albeit transient, reagent in the arsenal

of synthetic organic chemists. Its in situ generation provides a highly electrophilic acetylium

cation capable of acylating a broad spectrum of aromatic compounds. A thorough

understanding of its properties, synthesis, and handling is paramount for its safe and effective

utilization in the laboratory. The principles outlined in this guide are intended to provide

researchers with the foundational knowledge required to harness the synthetic potential of this

potent acylating agent.
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References
No direct references for a dedicated datasheet on acetylium hexachloroantimonate were found.

The information presented is a synthesis of general knowledge on acylium ions, the

hexachloroantimonate anion, and Friedel-Crafts reactions from established organic chemistry

principles and analogous compound data.
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Hexachloroantimonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103298/docs#an-in-depth-technical-guide-to-
acetylium-hexachloroantimonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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